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Compound of Interest

Compound Name: 5-(Boc-amino)-2-cyanopyridine

Cat. No.: B581984

Application Note: Synthesis of 5-(Boc-amino)-2-
cyanopyridine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed experimental protocol for the synthesis of 5-(Boc-amino)-2-
cyanopyridine, a valuable building block in medicinal chemistry and drug development. The
procedure involves the protection of the amino group of 5-amino-2-cyanopyridine using di-tert-
butyl dicarbonate (Bocz20) under basic conditions. This protocol is designed to be
straightforward and reproducible, yielding the desired product in high purity.

Introduction

The tert-butoxycarbonyl (Boc) group is a widely used protecting group for amines in organic
synthesis due to its stability in a variety of reaction conditions and its facile removal under
acidic conditions.[1] The synthesis of 5-(Boc-amino)-2-cyanopyridine provides a key
intermediate for the elaboration of more complex molecules, particularly in the development of
novel therapeutics. The following protocol details the necessary reagents, conditions, and
work-up procedures for this transformation.

Reaction Scheme
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Experimental Protocol

Materials:

5-amino-2-cyanopyridine

 Di-tert-butyl dicarbonate (Bocz0)

» Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

e Tetrahydrofuran (THF), anhydrous

o Ethyl acetate (EtOAC)

o Saturated aqueous sodium bicarbonate (NaHCOs) solution
e Brine (saturated aqueous NaCl solution)

¢ Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0a)
e Round-bottom flask

e Magnetic stirrer and stir bar

* Ice bath

e Separatory funnel

» Rotary evaporator

« Silica gel for column chromatography (optional)
Procedure:

¢ Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add 5-
amino-2-cyanopyridine (1.0 equivalent).

¢ Dissolution: Add anhydrous tetrahydrofuran (THF) to the flask to dissolve the starting
material. The amount of solvent should be sufficient to ensure complete dissolution.
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o Addition of Base: Add triethylamine (TEA) or diisopropylethylamine (DIPEA) (1.5 equivalents)
to the solution. Stir the mixture at room temperature for 5-10 minutes.

» Addition of Boc Anhydride: Cool the reaction mixture to O °C using an ice bath. To the cooled
and stirring solution, add di-tert-butyl dicarbonate (Bocz0) (1.2 equivalents) portion-wise.

» Reaction: Allow the reaction mixture to warm to room temperature and stir for 4-12 hours.
The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) until
the starting material is consumed.

e Quenching and Extraction: Once the reaction is complete, concentrate the mixture under
reduced pressure using a rotary evaporator to remove the THF. To the residue, add ethyl
acetate (EtOAc) and wash with saturated aqueous sodium bicarbonate (NaHCOs) solution,
followed by brine.

e Drying and Concentration: Separate the organic layer and dry it over anhydrous magnesium
sulfate (MgSOa) or sodium sulfate (Naz2S0Oa). Filter the drying agent and concentrate the
organic layer under reduced pressure to obtain the crude product.

 Purification (Optional): If necessary, the crude product can be purified by column
chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to
afford the pure 5-(Boc-amino)-2-cyanopyridine.

Data Presentation
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Parameter Value Reference
Starting Material 5-amino-2-cyanopyridine [2][3]
Molecular Formula CeHsNs [2][3]
Molecular Weight 119.12 g/mol [2][3]
Reagents
Di-tert-butyl dicarbonate )
(Boc:0) 1.2 equivalents [4]
Triethylamine (TEA) 1.5 equivalents [4]
Reaction Conditions
Solvent Tetrahydrofuran (THF) [4]
Temperature 0 °C to Room Temperature [4]
Reaction Time 4 - 12 hours [4]
Product 5-(Boc-amino)-2-cyanopyridine  [5]
CAS Number 814263-30-4 [5]
Molecular Formula C11H13N302 [5]
Molecular Weight 219.24 g/mol [5]
Typical Yield 80-95% [4]
Visualizations

Experimental Workflow
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Click to download full resolution via product page
Caption: Experimental workflow for the synthesis of 5-(Boc-amino)-2-cyanopyridine.
Safety Precautions
» Work in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.

e 5-amino-2-cyanopyridine is toxic if swallowed, in contact with skin, or if inhaled.[3] Handle
with care.

» Triethylamine is flammable and corrosive.
« Di-tert-butyl dicarbonate is a lachrymator.

» Dispose of chemical waste according to institutional guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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